Cas no 1696235-19-4 (5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine)
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine
- 1696235-19-4
- EN300-804485
-
- Inchi: 1S/C9H8BrClN4/c10-8-13-9(12)14-15(8)5-6-1-3-7(11)4-2-6/h1-4H,5H2,(H2,12,14)
- InChI Key: OLLIYBSQWCLJPO-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1CC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 285.96209g/mol
- Monoisotopic Mass: 285.96209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 56.7Ų
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804485-1.0g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 1.0g |
$770.0 | 2024-05-21 | |
| Enamine | EN300-804485-0.05g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 0.05g |
$647.0 | 2024-05-21 | |
| Enamine | EN300-804485-0.1g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 0.1g |
$678.0 | 2024-05-21 | |
| Enamine | EN300-804485-0.25g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 0.25g |
$708.0 | 2024-05-21 | |
| Enamine | EN300-804485-0.5g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 0.5g |
$739.0 | 2024-05-21 | |
| Enamine | EN300-804485-2.5g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 2.5g |
$1509.0 | 2024-05-21 | |
| Enamine | EN300-804485-5.0g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 5.0g |
$2235.0 | 2024-05-21 | |
| Enamine | EN300-804485-10.0g |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1696235-19-4 | 95% | 10.0g |
$3315.0 | 2024-05-21 |
5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine
Comprehensive Overview of 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1696235-19-4)
The compound 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1696235-19-4) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a bromine atom at the 5-position and an amine group at the 3-position. The 1-[(4-chlorophenyl)methyl] moiety further enhances its structural complexity, making it a subject of interest in pharmaceutical and agrochemical research. This compound belongs to the class of triazole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery.
Recent studies highlight the growing demand for triazole-based compounds due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in the 5-bromo-1,2,4-triazol-3-amine scaffold because of its ability to interact with various biological targets, including enzymes and receptors. The presence of both bromine and chlorine substituents in this molecule may contribute to its unique electronic and steric properties, which are critical for optimizing binding affinity and selectivity.
In the context of drug development, CAS No. 1696235-19-4 has been explored for its potential as a building block in the synthesis of more complex molecules. Its structural features align with current trends in fragment-based drug design, where small molecular fragments are used to construct larger, more potent inhibitors. The 1,2,4-triazole ring, in particular, is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer properties. This has led to increased interest in 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine as a candidate for further optimization.
From a synthetic chemistry perspective, the preparation of 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine involves multi-step reactions, including cyclization and functional group transformations. The bromine atom at the 5-position offers a versatile handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are frequently searched topics in organic synthesis forums. Additionally, the amine group at the 3-position can be acylated or alkylated to generate a library of analogs, a strategy commonly employed in high-throughput screening campaigns.
Environmental and green chemistry considerations are also relevant when discussing CAS No. 1696235-19-4. Researchers are increasingly focusing on sustainable methods for synthesizing such compounds, including catalytic processes and solvent-free reactions. This aligns with the broader scientific community's emphasis on reducing the environmental footprint of chemical production. The 1,2,4-triazole core, being a nitrogen-rich heterocycle, may also have applications in materials science, such as in the development of corrosion inhibitors or coordination polymers.
In summary, 5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1696235-19-4) represents a versatile and promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and potential biological activities make it a valuable subject for ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of novel therapeutic agents and functional materials.
1696235-19-4 (5-bromo-1-[(4-chlorophenyl)methyl]-1H-1,2,4-triazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)